Cas no 2138046-52-1 (2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid
• CAS No: 2138046-52-1
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5907146
• PubChem ID: 165498190
• Update Time: 2025-05-22

2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138046-52-1
• EN300-1154530
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(19)16-11-6-7-15(4,5)9-10(11)8-12(17)18/h10-11H,6-9H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： LJYCNNBZOGMQNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C)(C)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid

Comprehensive Overview of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid (CAS No. 2138046-52-1)

In the realm of organic chemistry and pharmaceutical research, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid (CAS No. 2138046-52-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of Boc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its molecular framework, featuring a tert-butoxycarbonyl (Boc) group and a 5,5-dimethylcyclohexyl backbone, offers exceptional stability and reactivity, making it a valuable intermediate in modern synthetic chemistry.

The growing interest in CAS No. 2138046-52-1 aligns with the surge in demand for custom peptide synthesis and small molecule therapeutics. Researchers are increasingly exploring its utility in designing protease inhibitors and GPCR-targeted drugs, areas that dominate current pharmaceutical trends. Additionally, its role in click chemistry and bioconjugation techniques has been highlighted in recent studies, addressing the need for efficient drug delivery systems and biomarker development.

One of the most frequently asked questions about 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid revolves around its synthetic pathways and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity, a critical factor for its application in preclinical studies. The compound’s solubility profile and stability under various pH conditions are also key considerations for formulators, particularly in the context of oral bioavailability enhancement.

From an industrial perspective, CAS No. 2138046-52-1 is often discussed in conjunction with green chemistry principles. Innovations in catalytic asymmetric synthesis have reduced the environmental footprint of its production, aligning with the global push for sustainable pharmaceutical manufacturing. This aspect resonates with the increasing consumer and regulatory focus on eco-friendly chemical processes.

In summary, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5,5-dimethylcyclohexyl)acetic acid represents a versatile and scientifically significant compound. Its applications span from peptide engineering to drug discovery, with ongoing research uncovering new potentials. As the scientific community continues to prioritize precision medicine and targeted therapies, this compound is poised to remain a cornerstone in innovative chemical solutions.